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Compound Focus: Salinazid

CAS No.: 495-84-1

Cat. No.: S542346

Get Quote

The table below consolidates the identified information on Salinazid, primarily from a supplier's datasheet

and a crystallography study [1] [2].

Property
Category

Details

IUPAC Name N-[(E)-(2-hydroxyphenyl)methylideneamino]pyridine-4-carboxamide [2]

Molecular
Formula

C₁₃H₁₁N₃O₂ [2]

Molecular
Weight

241.25 g/mol [2]

CAS Number 495-84-1 [2]

Purity ≥98% (for research use) [2]

Solubility
(DMSO)

~1036 mM (≥ 250 mg/mL) [2]

Melting Point 232-233 °C [2]

Salt Forms Salts with dicarboxylic acids (oxalate, malonate, malate) and acesulfame have been

studied for solubility improvement [1].
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A study on pharmaceutical salts of Salinazid reported quantitative solubility data, which is summarized

below [1].

Salinazid
Form

Aqueous Solubility Improvement
(vs. pure API)

Stability in Aqueous Dissolution

Oxalate Salt 33 times Stable [1]

Acesulfame
Salt

18 times Stable [1]

Malonate Salt Not specified Incongruent dissolution; rapid transformation

to pure Salinazid [1]

Malate Salt Not specified Incongruent dissolution; rapid transformation

to pure Salinazid [1]

Proposed Signaling Pathway & Experimental Workflow

While specific pathways for Salinazid are not documented, it is an anti-tuberculosis drug. Based on this, a

general hypothesis for its action can be visualized. The following diagram illustrates a potential signaling

pathway and the experimental workflow to validate it.
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Hypothesized Salinazid Signaling Pathway
Proposed Experimental Workflow
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> Proposed research framework includes a hypothesized mechanism of action targeting mycobacterial cell

wall synthesis and a sequential workflow from target prediction to experimental validation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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